butyl N-(3-hydroxyphenyl)carbamate
Description
“Butyl N-(3-hydroxyphenyl)carbamate” is a chemical compound. However, there is limited information available about this specific compound123. It is related to other compounds such as “tert-butyl N-(4-bromo-3-hydroxyphenyl)carbamate” and “tert-butyl N-(3-chloro-4-hydroxyphenyl)carbamate” which have been studied for their structure and properties12.
Synthesis Analysis
The synthesis of “butyl N-(3-hydroxyphenyl)carbamate” is not explicitly documented in the available resources. However, carbamates in general can be synthesized through the reaction of amines with carbonyl compounds4.Molecular Structure Analysis
The molecular structure of “butyl N-(3-hydroxyphenyl)carbamate” is not explicitly provided in the available resources. However, related compounds like “tert-butyl N-(4-bromo-3-hydroxyphenyl)carbamate” have a molecular formula of C11H14BrNO31.Chemical Reactions Analysis
The specific chemical reactions involving “butyl N-(3-hydroxyphenyl)carbamate” are not documented in the available resources. However, carbamates are known to undergo a variety of reactions, including hydrolysis and reactions with amines5.Physical And Chemical Properties Analysis
The physical and chemical properties of “butyl N-(3-hydroxyphenyl)carbamate” are not explicitly documented in the available resources. However, related compounds like “tert-butyl N-(4-bromo-3-hydroxyphenyl)carbamate” have a molecular weight of 288.13776 g/mol1.Safety And Hazards
The safety and hazards of “butyl N-(3-hydroxyphenyl)carbamate” are not explicitly documented in the available resources. However, carbamates in general should be handled with care to avoid dust formation and inhalation7.
Future Directions
The future directions for the study of “butyl N-(3-hydroxyphenyl)carbamate” are not explicitly documented in the available resources. However, related compounds like “(3-benzyl-5-hydroxyphenyl)carbamates” have been found to exert good inhibitory activity against M. tuberculosis H37Ra, H37Rv and clinically isolated multidrug-resistant M. tuberculosis strains8, suggesting potential future directions in the field of medicinal chemistry.
Please note that the information provided is based on the available resources and may not be fully accurate or complete. Further research and studies are needed to gain a comprehensive understanding of “butyl N-(3-hydroxyphenyl)carbamate”.
properties
IUPAC Name |
butyl N-(3-hydroxyphenyl)carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO3/c1-2-3-7-15-11(14)12-9-5-4-6-10(13)8-9/h4-6,8,13H,2-3,7H2,1H3,(H,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVPNKCCDZVUNFP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)NC1=CC(=CC=C1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20310133 |
Source
|
| Record name | butyl N-(3-hydroxyphenyl)carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20310133 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
butyl N-(3-hydroxyphenyl)carbamate | |
CAS RN |
13683-93-7 |
Source
|
| Record name | NSC222563 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=222563 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | butyl N-(3-hydroxyphenyl)carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20310133 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Hydroxy-[1,1'-biphenyl]-3-carbaldehyde](/img/structure/B177385.png)
![2-[[2-[Bis(carboxymethyl)amino]-3-(4-ethoxyphenyl)propyl]-[2-[bis(carboxymethyl)amino]ethyl]amino]acetic acid](/img/structure/B177396.png)
![3,4-Dihydro-9-[(benzyl)amino]-1(2H)-acridinone](/img/structure/B177398.png)
